5-chloro-N-methyl-2-nitroaniline
Cat. No. B1582912
M. Wt: 186.59 g/mol
InChI Key: YWJPRGWHZDSXML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07238813B2
Procedure details
To a solution of 5-chloro-2-nitroaniline (1.73 g, 10.0 mmol) in DMF (40 mL) was added NaH (60% oily, 880 mg, 22.0 mmol) at 0° C. followed by excess amount of Mel (3.0 mL). The mixture was stirred at 0° C. for 1 hr then at room temperature overnight. The mixture was extracted with ethyl acetate. The organic layer was washed with water and brine, dried over Na2SO4 then evaporated. Sequence purification on SiO2 column chromatography gave the title compound (1.86 g, quant): 1H NMR (DMSO-d6) δ 2.95 (d, 3H), 6.69 (dd, 1H), 7.03 (d, 1H), 8.08 (d, 1H), 8.28 (br, 1H).
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([N+:9]([O-:11])=[O:10])=[C:6]([CH:8]=1)[NH2:7].[H-].[Na+].[CH3:14]N(C=O)C>>[CH3:14][NH:7][C:6]1[CH:8]=[C:2]([Cl:1])[CH:3]=[CH:4][C:5]=1[N+:9]([O-:11])=[O:10] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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1.73 g
|
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Type
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reactant
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Smiles
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ClC=1C=CC(=C(N)C1)[N+](=O)[O-]
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Name
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Quantity
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880 mg
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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40 mL
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Type
|
reactant
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Smiles
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CN(C)C=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at 0° C. for 1 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at room temperature
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CUSTOM
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Type
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CUSTOM
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|
Details
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overnight
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Duration
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8 (± 8) h
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer was washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
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|
Details
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then evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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Sequence purification on SiO2 column chromatography
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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CNC1=C(C=CC(=C1)Cl)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.86 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
